Cas no 1428133-55-4 (1-(7-chloroimidazo[1,2-a]pyridin-3-yl)-Ethanone)

1-(7-chloroimidazo[1,2-a]pyridin-3-yl)-Ethanone structure
1428133-55-4 structure
Product Name:1-(7-chloroimidazo[1,2-a]pyridin-3-yl)-Ethanone
CAS No:1428133-55-4
MF:C9H7ClN2O
MW:194.61768078804
CID:1106065
PubChem ID:123467908
Update Time:2025-04-20

1-(7-chloroimidazo[1,2-a]pyridin-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(7-chloroimidazo[1,2-a]pyridin-3-yl)-Ethanone
    • 1428133-55-4
    • 1-(7-chloroimidazo[1,2-a]pyridin-3-yl)ethan-1-one
    • 1-(7-Chloroimidazo[1,2-a]pyridin-3-yl)ethanone
    • Inchi: 1S/C9H7ClN2O/c1-6(13)8-5-11-9-4-7(10)2-3-12(8)9/h2-5H,1H3
    • InChI Key: WGNPUJBBALLQNG-UHFFFAOYSA-N
    • SMILES: ClC1C=CN2C(C=1)=NC=C2C(C)=O

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.4Ų
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